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Cat. No.: B346664 Get Quote

A Comparative Analysis of Polysulfide and
Silicone Sealants for Insulating Glass
For researchers, scientists, and professionals in material science and construction, the

selection of a secondary sealant for insulating glass (IG) units is a critical decision that directly

impacts the longevity, performance, and energy efficiency of the final product. This guide

provides an in-depth, objective comparison of the two most prevalent sealant technologies:

polysulfide and silicone. The analysis is supported by experimental data and detailed

methodologies to assist in making an informed choice for specific applications.

The secondary sealant in a dual-seal IG unit provides structural integrity and acts as a barrier

to moisture and gas permeation, working in concert with the primary polyisobutylene (PIB) seal.

The choice between polysulfide and silicone chemistry hinges on a range of performance

characteristics, each with significant implications for the durability of the IG unit.
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Performance Metric Polysulfide Sealants Silicone Sealants

Water Vapor Permeability
Lower permeability in some lab

conditions.[1]

Higher permeability in some

lab conditions, but superior

performance in high-

temperature, high-humidity

environments.[2]

Argon Gas Permeability
Significantly lower

permeability.[3][4]

Significantly higher

permeability.[3][5]

UV Resistance

Poor; can lead to degradation

and adhesion loss upon

prolonged sun exposure.[4][6]

Excellent; highly resistant to

UV radiation.[4][6]

Adhesion
Good adhesion to glass and

aluminum.

Excellent adhesion to glass

and various spacer materials.

[3]

Temperature Stability

Good, with a functional range

typically between -50°C to

120°C.[7]

Excellent, with a wider

functional temperature range.

[6]

Elasticity & Modulus

Modulus and elastic recovery

decrease significantly with

increasing temperature.[6]

Maintains elasticity over a wide

temperature range.[8]

Quantitative Performance Data
The following tables summarize key quantitative data extracted from various studies. It is

important to note that direct comparisons can be challenging due to variations in test

methodologies and specific product formulations.

Table 1: Water Vapor Transmission Rate (WVTR)
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Sealant Type
Water Vapor
Transmission Rate
(g/m²·d)

Test Conditions Source

Polysulfide < 10
Standard laboratory

conditions
[1]

Silicone ~ 20
Standard laboratory

conditions
[1]

Polysulfide -
3 years atmospheric

exposure
[1]

Silicone -
3 years atmospheric

exposure
[1]

Note: One study indicated that under atmospheric exposure, the mass of water penetration for

a polysulfide-sealed unit after 3 years was 0.35g, while for a silicone-sealed unit it was 0.8g.[1]

However, another study under constant high temperature and high humidity showed the water

vapor permeability of organic-sealed (including polysulfide) insulating glass to be about three

times that of silicone-sealed glass.[2]

Table 2: Relative Argon Gas Permeability
Sealant Type

Relative Permeability
(Polyisobutylene = 1)

Source

Polysulfide 4 [3]

Silicone 665 [3]

This data highlights the significantly lower argon permeability of polysulfide sealants, making

them a more effective barrier for maintaining the inert gas fill in IG units.

Experimental Protocols
The performance of insulating glass sealants is evaluated using standardized testing methods.

Below are detailed methodologies for key experiments.
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ASTM E2188: Standard Test Method for Insulating Glass
Unit Performance
This standard provides a procedure for evaluating the overall performance of the sealing

system in an IG unit through accelerated weathering.

Methodology:

Specimen Preparation: A set of IG units are fabricated according to specified dimensions.

Initial Evaluation: The initial dew point and, if applicable, the argon gas concentration of the

units are measured.

Accelerated Weathering: The IG units are subjected to a series of weathering cycles in a

specialized chamber. Each cycle typically involves exposure to:

Elevated temperatures

High humidity

Ultraviolet (UV) radiation

Temperature cycling between high and low extremes

Final Evaluation: After the completion of the weathering cycles, the dew point and argon gas

concentration are measured again.

Pass/Fail Criteria: The change in dew point and gas concentration must not exceed specified

limits for the IG unit to pass the test.
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ASTM E2188 Experimental Workflow

ASTM C1265: Standard Test Method for Determining the
Tensile Properties of an Insulating Glass Edge Seal for
Structural Glazing Applications
This method is used to measure the tensile strength, stiffness, and adhesion of the IG edge

seal.

Methodology:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b346664?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b346664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specimen Preparation: Test specimens are created that replicate the edge seal of an IG unit,

including the glass substrates, spacer, primary seal, and the secondary sealant being tested.

Curing: The sealant in the test specimens is allowed to cure under controlled conditions

(typically 23 ± 2°C and 50 ± 5% relative humidity) for a specified period.

Tensile Testing: The cured specimens are placed in a universal testing machine and pulled in

tension at a constant rate of 5 ± 0.5 mm/min until failure.

Data Collection: The force and displacement are recorded throughout the test.

Analysis: The tensile strength, stiffness (modulus), and mode of failure (cohesive or

adhesive) are determined from the collected data.

Preparation

Testing

Analysis

Fabricate Edge Seal Specimens (Glass, Spacer, Sealants)

Cure Sealant under Controlled Conditions

Pull Specimen in Tension until Failure

Record Force and Displacement

Determine Tensile Strength, Stiffness, and Failure Mode
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Click to download full resolution via product page

ASTM C1265 Experimental Workflow

In-Depth Performance Comparison
Water Vapor Permeability
While some laboratory tests under standard conditions show polysulfide to have a lower

WVTR, studies simulating real-world conditions, especially those with high temperature and

humidity, indicate that silicone-sealed IG units exhibit lower overall moisture penetration.[2]

This is attributed to the superior stability of silicone sealants at elevated temperatures, which

prevents the degradation that can increase the permeability of polysulfide sealants.[6]

Gas Retention
Polysulfide sealants have a significantly lower permeability to argon gas compared to silicone

sealants.[3][4] This is a critical advantage for applications where maximizing the thermal

insulation performance of the IG unit is a primary concern. The high gas permeability of silicone

is a notable drawback in this regard.

Durability and Weathering
Silicone sealants demonstrate superior resistance to UV radiation and extreme temperatures.

[6][8] The Si-O bond in the silicone polymer backbone is stronger than the C-C and C-O bonds

in organic polymers like polysulfide, making it more stable against photodegradation.[6]

Polysulfide sealants are known to degrade under prolonged UV exposure, which can lead to a

loss of adhesion and compromise the integrity of the seal.[4][6]

Adhesion and Mechanical Properties
Both sealant types generally provide good adhesion to glass and common spacer materials.

However, silicone sealants are often cited for their excellent adhesion to a wider range of

substrates.[3] A key difference lies in their mechanical behavior at different temperatures.

Polysulfide sealants tend to lose their modulus and elastic recovery at higher temperatures,

which can impact the long-term performance of the primary seal.[6] Silicone sealants maintain

their elasticity over a much broader temperature range, providing a more stable and durable

seal.[8]
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Logical Relationship for Sealant Selection
The choice between polysulfide and silicone sealants is a trade-off between gas retention and

long-term durability.

Primary Selection Criteria

Sealant Recommendation

Insulating Glass Application

High Gas Retention Critical?

High UV Exposure Expected?

No

Consider Polysulfide

Yes

No

Consider Silicone

Yes

Click to download full resolution via product page

Sealant Selection Logic Diagram

Conclusion
For applications where maximizing the initial thermal performance through high argon gas

retention is the paramount concern and the IG unit will be protected from significant UV

exposure, polysulfide sealants are a strong contender. However, for applications demanding

long-term durability, especially in environments with high UV exposure and significant

temperature fluctuations, silicone sealants offer a more robust and reliable solution despite

their higher gas permeability. The superior weather resistance and stable mechanical
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properties of silicone contribute to a longer service life of the insulating glass unit. Ultimately,

the selection should be based on a thorough analysis of the specific project requirements,

environmental conditions, and desired long-term performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b346664?utm_src=pdf-custom-synthesis
https://www.ljglassmachinery.com/more-glass-deep-process-articles/the-significant-difference-in-the-service-life-of-insulating-glass-assembled-with-silicone-and-polysulfide-sealants
https://www.ljglassmachinery.com/more-glass-deep-process-articles/the-significant-difference-in-the-service-life-of-insulating-glass-assembled-with-silicone-and-polysulfide-sealants
https://www.ljglassmachinery.com/more-glass-deep-process-articles/comparison-of-the-permeability-of-insulating-glass-sealed-by-silicone-and-organic-sealant
https://syracuseglass.com/E-DOCS/Insulating%20Glass/EDOCS/Choosing%20Between%20Polysulfide%20and%20Silicone%20Secondary%20Seals.pdf
https://www.ljglassmachinery.com/more-glass-deep-process-articles/how-to-select-the-secondary-sealant-for-insulating-glass-the-structural-adhesive
https://www.vitroglazings.com/media/waiopeun/vitro-td-126.pdf
https://www.siwaysealants.com/news/application-of-insulating-glass-sealant-1-correct-selection-of-secondary-sealant/
https://www.siwaysealants.com/news/application-of-insulating-glass-sealant-1-correct-selection-of-secondary-sealant/
https://glassforum.org/polysulphide-sealant-for-insulating-glass/
https://www.researchgate.net/publication/382411558_Silicone_Insulating_Glass_Sealants_Prevent_Premature_Failure_of_Insulating_Glass_Units
https://www.benchchem.com/product/b346664#comparing-the-performance-of-polysulfide-and-silicone-sealants-for-insulating-glass
https://www.benchchem.com/product/b346664#comparing-the-performance-of-polysulfide-and-silicone-sealants-for-insulating-glass
https://www.benchchem.com/product/b346664#comparing-the-performance-of-polysulfide-and-silicone-sealants-for-insulating-glass
https://www.benchchem.com/product/b346664#comparing-the-performance-of-polysulfide-and-silicone-sealants-for-insulating-glass
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b346664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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